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Compound of Interest

Compound Name: 4-Octyloxyphenylboronic acid

Cat. No.: B056111 Get Quote

An In-depth Technical Guide to 4-Octyloxyphenylboronic Acid: Molecular Weight and

Formula

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's fundamental properties is critical. This guide provides the core molecular

information for 4-Octyloxyphenylboronic acid.

Chemical Identity and Properties
4-Octyloxyphenylboronic acid is an organic compound frequently utilized in various chemical

syntheses, including as a key building block in the development of novel pharmaceutical

agents and advanced materials. Its chemical structure incorporates an octyloxy group attached

to a phenylboronic acid moiety.

Below is a summary of its key molecular data:
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Identifier Value Source

Chemical Name 4-Octyloxyphenylboronic acid

Molecular Formula C14H23BO3 [1][2]

Molecular Weight 250.146 g/mol [1]

CAS Number 121554-09-4 [1]

IUPAC Name
(4-(octyloxy)phenyl)boronic

acid

Synonyms

(4-(n-Octyloxy)benzeneboronic

acid, 4-(octyloxy)phenylboronic

acid, (4-octoxyphenyl)boronic

Acid

[1]

Physical Form
White to almost white crystal

powder

Logical Relationship of Molecular Components
The following diagram illustrates the logical relationship between the different chemical

moieties that constitute 4-Octyloxyphenylboronic acid, leading to its overall molecular

formula and weight.
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Caption: Logical composition of 4-Octyloxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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